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Compound of Interest

Compound Name: 5-Chlorovaleryl chloride

Cat. No.: B075745 Get Quote

As a reactive acyl chloride, 5-Chlorovaleryl chloride (CAS No. 1575-61-7) demands rigorous

safety protocols to mitigate risks in a laboratory setting. This guide provides drug development

professionals, researchers, and scientists with essential, field-tested information for its safe

handling, from initial preparation to final disposal. The causality behind each procedural step is

explained to foster a deep understanding of the necessary precautions.

Understanding the Inherent Risks
5-Chlorovaleryl chloride is a corrosive and moisture-sensitive liquid.[1][2] Its primary hazards

stem from its reactivity, particularly with water, and its corrosive nature, which can cause severe

burns to the skin, eyes, and respiratory tract.[1]

Key Hazards:

Corrosive: Causes severe skin and eye burns upon contact.[1][3]

Lachrymator: Vapors are irritating to the eyes and can cause tearing.[1]

Moisture Sensitive: Reacts with water, including humidity in the air, to produce corrosive

hydrogen chloride (HCl) gas.[4] This reaction is exothermic and can lead to pressure buildup

in sealed containers.

Inhalation Hazard: Inhalation of vapors can cause severe irritation and chemical burns to the

respiratory tract, potentially leading to delayed lung edema.[1][5]
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Combustible: It is a combustible liquid and should be kept away from heat, sparks, and open

flames.[1][6]

Property Value Source

CAS Number 1575-61-7 [1]

Molecular Formula C5H8Cl2O [2]

Appearance Clear, slightly yellow liquid [1]

Boiling Point Not available [2]

Flash Point 90 °C (194 °F) [1]

Specific Gravity 1.200 g/cm³ [2]

Reactivity

Reacts with water, strong

bases, alcohols, and oxidizing

agents.[1][2]

Personal Protective Equipment (PPE): Your First Line of
Defense
A multi-layered approach to PPE is critical when handling 5-Chlorovaleryl chloride. The

selection of appropriate PPE is governed by the potential for exposure and the specific tasks

being performed.[5][7]

Eye and Face Protection:

Rationale: To protect against splashes and the corrosive nature of the chemical, which can

cause severe eye damage.[5]

Required: Chemical splash goggles are mandatory. For tasks with a higher risk of

splashing, a full-face shield should be worn in addition to goggles.[5][8] All eye and face

protection should meet ANSI Z87.1 standards.[9]

Hand Protection:
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Rationale: To prevent skin contact, which can result in severe burns.[5] The choice of

glove material is crucial due to the chemical's reactivity.

Required: Chemical-resistant gloves are essential. Nitrile or neoprene gloves provide

adequate protection against minor splashes.[8][10] For prolonged contact or immersion,

heavier-duty gloves should be considered. Always inspect gloves for any signs of

degradation or perforation before use.

Body Protection:

Rationale: To shield the skin from accidental spills and splashes.

Required: A chemical-resistant lab coat is the minimum requirement. For larger quantities

or procedures with a higher risk of splashing, a chemical-resistant apron or coveralls

should be worn over the lab coat.[5][8]

Respiratory Protection:

Rationale: To prevent inhalation of corrosive vapors that can damage the respiratory tract.

[5]

Required: All work with 5-Chlorovaleryl chloride must be conducted in a certified

chemical fume hood to minimize vapor inhalation.[10][11] If there is a potential for

exposure above permissible limits, a NIOSH-approved respirator with an appropriate

cartridge for acid gases should be used.[7]

Operational Plan: A Step-by-Step Guide to Safe Handling
A systematic approach to handling 5-Chlorovaleryl chloride is essential to ensure safety at

every stage.

1. Preparation:

Designate a Work Area: All work with 5-Chlorovaleryl chloride should be performed in a

designated area within a chemical fume hood.[10]

Assemble all Materials: Before starting, ensure all necessary equipment, reagents, and

waste containers are within the fume hood to minimize movement and the risk of spills.
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Emergency Equipment Check: Verify that a safety shower and eyewash station are readily

accessible and in good working order.[2] Ensure a spill kit appropriate for corrosive and

water-reactive materials is available.

2. Handling and Use:

Inert Atmosphere: Due to its moisture sensitivity, handle 5-Chlorovaleryl chloride under an

inert atmosphere (e.g., nitrogen or argon) whenever possible, especially for reactions

sensitive to moisture.[11][12]

Dispensing: Use glass or compatible plastic syringes or cannulas for transferring the liquid to

minimize exposure to air.

Avoid Incompatibilities: Keep the chemical away from water, alcohols, strong bases, and

oxidizing agents to prevent violent reactions.[1][2]

Temperature Control: Store in a cool, dry, well-ventilated area away from heat sources.[2][6]

3. Workflow Diagram:
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Caption: Workflow for handling 5-Chlorovaleryl chloride.

Emergency Procedures: Plan for the Unexpected
In the event of an emergency, a swift and informed response is crucial.

Spill Response:
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Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if

necessary.[13][14]

Containment: For small spills, contain the spill using an inert absorbent material like

vermiculite or sand.[1][2] Do not use water or combustible materials.[14]

Neutralization: For acid spills, cautiously neutralize with a weak base such as sodium

bicarbonate or soda ash.[1][3]

Cleanup: Wearing appropriate PPE, carefully scoop the absorbed and neutralized material

into a designated, labeled hazardous waste container.[1][6]

Decontamination: Decontaminate the spill area with a suitable solvent and then wash with

soap and water.[1]

First Aid:

Skin Contact: Immediately flush the affected area with copious amounts of water for at

least 15 minutes while removing contaminated clothing.[2] Seek immediate medical

attention.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

the eyelids open.[2] Seek immediate medical attention.[2]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.[2] Seek

immediate medical attention.[2]

Ingestion: Do NOT induce vomiting.[2] If the person is conscious, rinse their mouth with

water and give them 2-4 cupfuls of water or milk.[2] Seek immediate medical attention.[2]

Disposal Plan: Responsible Waste Management
Proper disposal of 5-Chlorovaleryl chloride and associated waste is a critical component of

laboratory safety and environmental responsibility.

Quenching Excess Reagent: Unused or excess 5-Chlorovaleryl chloride should be slowly

and carefully added to a stirred, cooled solution of a weak base, such as sodium

bicarbonate, to neutralize it. This process should be performed in a fume hood.
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Waste Collection: All waste materials, including quenched reagent, contaminated

absorbents, and disposable PPE, must be collected in a clearly labeled, sealed, and

compatible hazardous waste container.[6]

Regulatory Compliance: All chemical waste must be disposed of in accordance with local,

state, and federal regulations.[2] Consult your institution's Environmental Health and Safety

(EHS) department for specific guidelines and to arrange for hazardous waste pickup.

By adhering to these comprehensive guidelines, researchers can significantly mitigate the risks

associated with handling 5-Chlorovaleryl chloride, ensuring a safer laboratory environment

for all.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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